Morphinans
Morphinan derivatives are a class of compounds characterized by the morphinan nucleus, which consists of a five-membered ring with a methylated tetrahydrofuran fused to an unsaturated pyridine or pyrrole. This structural feature endows them with a wide range of biological activities, including analgesic and sedative properties. Notably, morphinans are the basis for many synthetic opioids and painkillers due to their potent agonistic effect on opioid receptors. The most well-known members of this class include morphine itself and its semi-synthetic derivatives such as codeine and hydrocodone. Additionally, certain morphinan derivatives have been developed for therapeutic purposes beyond analgesia, including antitussive (cough-suppressing) effects and potential uses in treating gastrointestinal disorders.

Structure | Chemical Name | CAS | MF |
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Dimemorfan phosphate | 36304-84-4 | C18H28NO4P |
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Sinomenine hydrochloride | 6080-33-7 | C19H24ClNO4 |
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l-DROMORAN TARTRATE | 125-72-4 | C21H29NO7 |
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Morphinan-3,6-diol,4,5-epoxy-17-methyl-, (5a,6b)- (9CI) | 26626-12-0 | C17H21NO3 |
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Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-, (14a)- (9CI) | 596-59-8 | C18H21NO3 |
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Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl- | 467-98-1 | C18H21NO3 |
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Morphinan-8-one,6,7-didehydro-14-hydroxy-2,3,6,7-tetramethoxy-17-methyl- (9CI) | 52038-19-4 | C21H27NO6 |
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Morphinan-3-ol,6-(acetylthio)-7,8-didehydro-4,5-epoxy-17-methyl-, (5a,6b)- (9CI) | 117152-64-4 | C19H21NO3S |
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Sinomenine | 115-53-7 | C19H23NO4 |
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Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl-, (5a,6b)- (9CI) | 143-70-4 | C17H19NO3 |
Related Literature
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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